Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20748195 3-Tert-butyl-5-[7-(1-hydroxyethyl)-1-benzofuran-2-yl]-1,3-oxazolidin-2-one 1076199-70-6 C17H21NO4
VC20748512 Ethyl 4-chloro-2,2-dimethylpent-4-enoate 118427-36-4 C9H15ClO2
VC20748199 N-Acetyl-S-[N-(2-phenylethyl)thiocarbamoyl]-L-cysteine 131918-97-3 C14H18N2O3S2
VC20748731 2-Methyl-10H-benzo[b]thieno[2,3-e][1,4]diazepin-4-amine hydrochloride 138564-60-0 C12H12ClN3S
VC20747889 (+)-O-Desmethylvenlafaxine 142761-12-4 C16H25NO2
VC20748410 Keto-Deoxy-Nonulonic acid 153666-19-4 C9H16O9
VC20748873 tert-Butyl (10-hydroxydecyl)carbamate 173606-54-7 C15H31NO3
VC20747694 4-Nitrophenyl formate 1865-01-6 C7H5NO4
VC20747697 Sulfo-N-succinimidyl 6-(biotinamido) hexanoate, sodium salt 191671-46-2 C20H29N4NaO9S2
VC20748877 5-Fluoroorotic acid monohydrate 220141-70-8 C5H5FN2O5
VC20747689 (1-Naphthyl)methyl Methacrylate 28171-92-8 C15H14O2
VC20747881 3-Methoxy-5-methylphenol 3209-13-0 C8H10O2
VC20748867 (2-Amino-2-iminoethyl)carbamic acid benzyl ester hydrochloride 50850-19-6 C10H14ClN3O2
VC20748417 3-((1S,2S)-1-Methyl-1-oxido-2-pyrrolidinyl)pyridine 51095-86-4 C10H14N2O
VC20748206 3,8-Diamino-6-phenylphenanthridine 52009-64-0 C19H15N3
VC20748785 N,N-Diethyl-1-naphthamide 5454-10-4 C15H17NO
VC20747887 Thiomuscimol 62020-54-6 C4H6N2OS
VC20748340 4-(Chloromethyl)-2-isopropylthiazole hydrochloride 65386-28-9 C7H11Cl2NS
VC20747764 Chromomycin a3 7059-24-7 C57H82O26
VC20748020 Spinosin 72063-39-9 C28H32O15
VC20747644 Methyl 2,3,6-tri-O-benzoyl-4-O-trifluoromethanesulfonyl-a-D-galactopyranoside 79580-70-4 C29H25F3O11S
VC20747752 6-METHYLAMINO-7-METHYL-5-NITROQUINOLINE 83407-41-4 C11H11N3O2
VC20747873 4-[methyl-[(E)-prop-1-enyl]amino]-1-pyridin-3-ylbutan-1-ol 870193-42-3 C₁₃H₂₀N₂O
VC20748941 6-Hydroxyrubiadin 87686-86-0 C15H10O5
VC20748712 2-Fluoro-5-(3-pyridyl)penta(2-Z,4-E)dienoic Acid 887355-36-4 C10H8FNO2